Cas no 2503155-52-8 ({5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol)
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- 2503155-52-8
- EN300-27148807
- {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol
-
- Inchi: 1S/C5H10N4O/c1-3(6)5-7-4(2-10)8-9-5/h3,10H,2,6H2,1H3,(H,7,8,9)/t3-/m1/s1
- InChI Key: XVNMGMVZDOEHHA-GSVOUGTGSA-N
- SMILES: OCC1NN=C([C@@H](C)N)N=1
Computed Properties
- Exact Mass: 142.08546096g/mol
- Monoisotopic Mass: 142.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 87.8Ų
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27148807-0.05g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 0.05g |
$888.0 | 2025-03-20 | |
| Enamine | EN300-27148807-0.1g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 0.1g |
$930.0 | 2025-03-20 | |
| Enamine | EN300-27148807-0.25g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 0.25g |
$972.0 | 2025-03-20 | |
| Enamine | EN300-27148807-0.5g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 0.5g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-27148807-1.0g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 1.0g |
$1057.0 | 2025-03-20 | |
| Enamine | EN300-27148807-2.5g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 2.5g |
$2071.0 | 2025-03-20 | |
| Enamine | EN300-27148807-5.0g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 5.0g |
$3065.0 | 2025-03-20 | |
| Enamine | EN300-27148807-10.0g |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol |
2503155-52-8 | 95.0% | 10.0g |
$4545.0 | 2025-03-20 |
{5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol
Comprehensive Overview of {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol (CAS No. 2503155-52-8)
The compound {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol (CAS No. 2503155-52-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-triazole core with an aminoethyl substituent and a hydroxymethyl group, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in the fields of enzyme inhibition and receptor modulation.
In recent years, the demand for heterocyclic compounds like {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole moiety is known for its bioisosteric properties, often serving as a surrogate for carboxylic acids or amides, which enhances metabolic stability and bioavailability. This compound's chiral center at the aminoethyl group further adds to its value, as enantiopure molecules are critical in designing target-specific drugs with minimized side effects.
The synthesis of {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol involves multi-step organic reactions, including cyclization and stereoselective reduction, to achieve the desired configuration. Its CAS No. 2503155-52-8 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. Given the growing interest in precision medicine, this compound aligns with trends focusing on small-molecule therapeutics and personalized treatment strategies.
From an industrial perspective, {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds efficiently, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and cleaner production.
In the realm of computational chemistry, {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol has been studied using molecular docking and QSAR modeling to predict its interactions with biological targets. These in silico approaches accelerate drug discovery by identifying potential applications before costly lab experiments. The compound's hydrogen-bonding capacity, attributed to its hydroxymethyl and amino groups, makes it a versatile scaffold for designing inhibitors or agonists.
As the scientific community continues to explore {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol, its role in addressing antibiotic resistance and chronic diseases is under scrutiny. With the rise of AI-driven drug discovery, compounds like this are being screened against vast databases to uncover hidden therapeutic potentials. Its CAS No. 2503155-52-8 ensures traceability and reproducibility, which are essential for translational research.
In conclusion, {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol represents a fascinating intersection of organic synthesis, medicinal chemistry, and sustainability. Its structural features and potential applications make it a subject of ongoing research, particularly in the era of precision healthcare and digital chemistry. As innovations in biocatalysis and machine learning advance, this compound may soon find its place in the next generation of therapeutics.
2503155-52-8 ({5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)